2-phenyl-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)ethanesulfonamide

• IUPAC Name: N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]-2-phenylethanesulfonamide
• InChI: InChI=1S/C18H28N2O3S/c21-24(22,13-9-16-4-2-1-3-5-16)19-14-17-6-10-20(11-7-17)18-8-12-23-15-18/h1-5,17-19H,6-15H2
• InChI Key: MFDORYJLEVFHAY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)CCC2=CC=CC=C2)C3CCOC3
• Molecular Formula: C18H28N2O3S
• Molecular Weight: 352.5 g/mol

Description

The compound is a derivative of fentanyl, a powerful synthetic opioid. It contains a piperidine nucleus, which is an essential heterocyclic system in the production of drugs. Piperidine derivatives have been utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Synthesis Analysis

While specific synthesis methods for this compound are not available, piperidine is widely used as a building block and reagent in synthesizing organic compounds, including medicinal products. The synthesis of new fentanyl analogs generally involves reactions like hydrolysis, hydroxylation (and further oxidation steps), N - and O -dealkylation and O -methylation.

Molecular Structure Analysis

The compound contains a piperidine ring, a tetrahydrofuran group, and a phenyl group. Piperidine is an organic heterocyclic amine widely used in drug synthesis. Tetrahydrofuran is an ether that is commonly used as a solvent in organic synthesis.

Chemical Reactions Analysis

The metabolism of new fentanyl analogs can be anticipated to generally involve reactions like hydrolysis, hydroxylation (and further oxidation steps), N - and O -dealkylation and O -methylation.

Scientific Research Applications

Pharmaceutical Applications

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Biological Activity

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Synthesis of Biologically Active Piperidines

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Antiviral Agents

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Psychoactive Substance

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Chemical Synthesis

. However, more research would be needed to confirm this application.

Mechanism of Action

Fentanyl and its analogs are opioids that bind to the opioid receptors in the brain, driving up dopamine levels in the brain’s reward areas, producing a state of euphoria and relaxation.

Safety and Hazards

Fentanyl and its analogs have serious safety concerns. They can cause severe adverse effects including coma and death. Side effects of fentanyl analogs are similar to those of fentanyl itself, which include itching, nausea and potentially serious respiratory depression, which can be life-threatening.

Future Directions

The increasing emergence of new fentanyl analogs on the drug markets worldwide has led to a growing number of severe and fatal intoxications. Therefore, future research should focus on understanding the metabolic pathways, potencies, and toxicities of these new compounds to develop effective treatments and preventive measures.